(S)-2-Amino-2-methylpent-4-enoic acid

• IUPAC Name: (2S)-2-amino-2-methylpent-4-enoic acid
• InChI: InChI=1S/C6H11NO2/c1-3-4-6(2,7)5(8)9/h3H,1,4,7H2,2H3,(H,8,9)/t6-/m0/s1
• InChI Key: QMBTZYHBJFPEJB-LURJTMIESA-N
• Canonical SMILES: CC(CC=C)(C(=O)O)N
• Isomeric SMILES: C[C@](CC=C)(C(=O)O)N
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID20369222
• Molecular Weight: 129.16 g/mol
• CAS RN: 96886-55-4

Description

(S)-2-Amino-2-methylpent-4-enoic acid, also known as S-Adenosyl-L-methionine or SAMe, is a naturally occurring molecule found in most living organisms. It is an essential molecule in many metabolic pathways and is involved in a wide range of biochemical processes. SAMe is a key component of the methylation cycle, a series of reactions that are involved in many cellular processes such as DNA and protein synthesis, energy production, and neurotransmitter synthesis. SAMe is also a precursor for polyamines, which are important for cell growth and differentiation.

Scientific Research Applications

NMR Spectroscopy and Chemical Shift Analysis

(S)-2-Amino-2-methylpent-4-enoic acid was characterized using 1H and 19F high-resolution NMR spectroscopy. High-precision potentiometry led to the discovery of dissociation constants and the analysis of ion-specific chemical shifts, contributing to a deeper understanding of the compound's chemical properties (Uhlemann et al., 2002).

Asymmetric Synthesis

This compound was synthesized through asymmetric alkylation and hydrolysis processes, offering insights into the synthesis of α-fluorinated α-amino acid derivatives. This research explored the stereochemistry and reaction conditions critical for achieving high enantiomeric excesses, which is vital for the synthesis of chiral molecules (Shendage et al., 2005).

Diastereoselective Synthesis

A diastereoselective synthesis approach using tert-butanesulfinamide and allylboronic acid pinacol esters was developed, leading to the efficient production of optically active γ,δ-unsaturated α-amino acids. This method's high diastereoselectivity showcases its potential in the precise synthesis of complex amino acids (Sugiyama et al., 2013).

Gamma-Aminobutyric Acid Analog Synthesis

Research into the synthesis and resolution of GABA (γ-aminobutyric acid) analogs, including this compound derivatives, provides valuable insights into the structural and functional mimicking of this crucial neurotransmitter. Understanding the synthesis pathways and the stereochemical aspects of these analogs could lead to advancements in neurochemistry and the development of therapeutic agents (Duke et al., 2004).

Kynurenine-3-Hydroxylase Inhibitor Development

This compound derivatives were studied as potent inhibitors of kynurenine-3-hydroxylase. This research is crucial for developing neuroprotective agents, as these inhibitors can potentially modulate neurodegenerative processes linked with the kynurenine pathway (Drysdale et al., 2000).